Cas no 79759-39-0 (1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one)
79759-39-0 structure
Product Name:1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one
CAS No:79759-39-0
MF:C15H11F3N2O
MW:292.255853891373
CID:1798569
PubChem ID:3061765
Update Time:2025-04-21
1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one
- 1-methyl-3-phenyl-5-(trifluoromethyl)benzimidazol-2-one
- 1,3-Dihydro-1-methyl-3-phenyl-5-(trifluoromethyl)-2H-benzimidazol-2-one
- 79759-39-0
- 1-Methyl-3-phenyl-5-(trifluoromethyl)benzimidazolin-2-one
- 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-3-phenyl-5-(trifluoromethyl)-
- DTXSID10229866
- BRN 5598515
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- Inchi: 1S/C15H11F3N2O/c1-19-12-8-7-10(15(16,17)18)9-13(12)20(14(19)21)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: WNRCISKEQLZPEG-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)N(C1C=CC=CC=1)C(N2C)=O)(F)F
Computed Properties
- Exact Mass: 292.082
- Monoisotopic Mass: 292.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 376.4°C at 760 mmHg
- Flash Point: 181.5°C
- Refractive Index: 1.571
1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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